Cas no 65325-69-1 (1-chloro-4-[(fluoromethyl)sulfinyl]benzene)

• Product Name: 1-chloro-4-[(fluoromethyl)sulfinyl]benzene
• CAS No: 65325-69-1
• MF: C₇H₆ClFOS
• MW: 192.638343334198
• CID: 889344
• PubChem ID: 325135
• Update Time: 2025-04-19

1-chloro-4-[(fluoromethyl)sulfinyl]benzene Chemical and Physical Properties

Names and Identifiers

• 1-chloro-4-[(fluoromethyl)sulfinyl]benzene
• 1-chloro-4-(fluoromethylsulfinyl)benzene

• Inchi： 1S/C7H6ClFOS/c8-6-1-3-7(4-2-6)11(10)5-9/h1-4H,5H2
• InChI Key： BZXPFSLPSCQEFZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(CF)=O

Computed Properties

• Exact Mass: 191.98128
• Monoisotopic Mass: 191.9811918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 36.3Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenyl sulfoxides